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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and available experimental data for 2,2-Dimethylpentanal. The information is intended to

support research, development, and safety assessments of this compound.

Chemical Structure and Identification
2,2-Dimethylpentanal, also known as 2,2-dimethylvaleraldehyde, is an aliphatic aldehyde with

a branched hydrocarbon chain. Its structure is characterized by a pentanal backbone with two

methyl groups attached to the alpha-carbon (the carbon atom adjacent to the carbonyl group).

Table 1: Compound Identification[1]
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Identifier Value

IUPAC Name 2,2-dimethylpentanal

Synonyms
2,2-Dimethylvaleraldehyde, Pentanal, 2,2-

dimethyl-

CAS Number 14250-88-5

Molecular Formula C₇H₁₄O

SMILES CCCC(C)(C)C=O

| InChI Key | YMXAGOUPXPGFLB-UHFFFAOYSA-N |

Physicochemical Properties
2,2-Dimethylpentanal is a flammable liquid. A summary of its key physicochemical properties

is presented below.

Table 2: Physicochemical Properties of 2,2-Dimethylpentanal

Property Value Source

Molecular Weight 114.19 g/mol [1]

Boiling Point 136.4 °C at 760 mmHg

Melting Point Not available [2]

Density 0.807 g/cm³

Flash Point 24.5 °C

Vapor Pressure 7.38 mmHg at 25°C

Refractive Index 1.404

| LogP | 2.01 | |

Experimental Protocols
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Detailed experimental protocols for the synthesis and spectroscopic characterization of 2,2-
Dimethylpentanal are crucial for its application in research and development.

Synthesis of 2,2-Dimethylpentanal
A documented method for the synthesis of 2,2-dimethylpentanal is described in the Journal of

the American Chemical Society, 1959, volume 81, page 3379.[2] While the full detailed protocol

from this specific publication is not readily available in open-access domains, the general

approach to synthesizing α,α-dialkyl aldehydes often involves the alkylation of an appropriate

starting material. One common strategy is the alkylation of a pre-formed enolate or a related

reactive intermediate.

A plausible synthetic route, based on general organic chemistry principles for the formation of

related structures, is the alkylation of a propanal derivative. For instance, the reaction of the

enolate of propanal with a suitable alkylating agent in the presence of a strong base is a

common method for introducing alkyl groups at the α-position. To achieve gem-dimethyl

substitution, a two-step alkylation or the use of a pre-functionalized starting material would be

necessary.

Another potential approach is the oxidation of the corresponding primary alcohol, 2,2-dimethyl-

1-pentanol.

Logical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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